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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Allyloxyaniline, with CAS number 27096-64-6, is an organic compound that belongs to the
class of aromatic amines and ethers. Its chemical structure consists of an aniline ring
substituted with an allyloxy group at the ortho position. While extensive biological data is not
publicly available, this molecule serves as a versatile synthetic intermediate in organic
chemistry, particularly in the preparation of more complex heterocyclic structures and in the
study of reaction mechanisms. This guide summarizes the known physicochemical properties,
synthetic applications, and spectral data for 2-Allyloxyaniline.

Chemical and Physical Properties

The fundamental properties of 2-Allyloxyaniline are summarized in the table below. This data is
essential for its handling, storage, and application in synthetic protocols.
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Property Value Reference
Molecular Formula CoH11NO

Molecular Weight 149.19 g/mol

Appearance Solid [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Soluble in common organic

Solubility
solvents
SMILES C=CCOclcccecclN
INChl=1S/C9H11NO/c1-2-6-
InChl 11-9-5-4-3-7-10-8(9)10/h2-

5,7H,1,6H2

Synthetic Applications

2-Allyloxyaniline is primarily utilized as a precursor in multi-step organic syntheses. Its
bifunctional nature, possessing both a nucleophilic amino group and a reactive allyl group,
allows for a variety of chemical transformations.

Synthesis of N-Sulfonylated Derivatives

One documented application of 2-Allyloxyaniline is in the synthesis of N-sulfonylated
compounds. For instance, it can be reacted with sulfonyl chlorides, such as p-toluenesulfonyl
chloride (TsCl), in the presence of a base to yield N-Ts-2-allyloxyaniline.[2] This transformation
is a key step in the preparation of substrates for studying reactions like palladium-catalyzed
intramolecular allylic C-H amination.[2]

Preparation of Aryldiazonium Salts for Cross-Coupling
Reactions
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2-Allyloxyaniline can be converted into its corresponding aryldiazonium salt, 2-
(allyloxy)phenyldiazonium tetrafluoroborate.[3] This is achieved through diazotization of the
primary amine with an appropriate reagent. The resulting diazonium salt is a valuable
intermediate for carbon-carbon bond formation via cross-coupling reactions, such as those with
arylboronic acids.[3]

Experimental Protocols
General Synthesis of N-Ts-2-Allyloxyaniline

A representative, though not fully detailed, protocol for the synthesis of N-Ts-2-allyloxyaniline
from 2-allyloxyaniline can be inferred from related syntheses.[2] A detailed, validated protocol
for this specific transformation is not available in the provided search results.

Conceptual Workflow for N-Sulfonylation:
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Caption: Conceptual workflow for the N-sulfonylation of 2-Allyloxyaniline.

Spectral Data

The following spectral data has been reported for 2-Allyloxyaniline and its derivatives.
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'H NMR (Proton NMR)

o 2-allyloxyaniline (in CDCIs, 300 MHz) &: 7.02 (m, 1H), 6.45 (m, 3H), 5.93 (ddt, J=17.7 Hz,
12.1 Hz, 4.8 Hz, 1H).[1]

3C NMR (Carbon NMR)

e N-Ts-2-allyloxyaniline (in CDCls, 100 MHz) &: 148.6, 143.6, 139.9, 136.3, 129.4, 127.2,
126.1, 125.2,121.4, 121.2, 113.2, 111.8, 72.2, 21.5, 19.2.[2]

Mass Spectrometry (MS)

¢ N-Ts-2-(methallyloxy)aniline (EIMS) m/z: 317 (M+), 252, 219, 162, 91.[2] (Note: This is for a
closely related derivative).

Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available information regarding the biological
activity, mechanism of action, and any associated signaling pathways for 2-Allyloxyaniline.
Broader classes of compounds containing allyloxy moieties, such as some chalcone
derivatives, have been investigated for antimicrobial and antioxidant properties.[4] However,
these findings cannot be directly extrapolated to 2-Allyloxyaniline without specific experimental
validation.

The primary role of 2-Allyloxyaniline in the scientific literature to date is that of a chemical
building block. Its utility in constructing more complex molecules that may have biological
relevance is an area for potential future investigation.

Logical Relationship as a Synthetic Intermediate:
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Caption: Role of 2-Allyloxyaniline as a starting material in synthetic chemistry.
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Safety and Handling

Based on available safety data sheets, 2-Allyloxyaniline should be handled with care. The
following hazard statements are associated with this compound:

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]
Precautionary statements include:

e P264: Wash skin thoroughly after handling.[5]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses), should be strictly followed when handling this chemical.

Conclusion

2-Allyloxyaniline (CAS 27096-64-6) is a valuable synthetic intermediate with applications in the
construction of more complex organic molecules. While its own biological profile is not well-
documented, its utility as a precursor in medicinal chemistry research warrants its inclusion in
the chemist's toolkit. Further research is needed to explore the potential biological activities of
2-Allyloxyaniline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-Allyloxyaniline (CAS Number 27096-
64-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049392#cas-number-27096-64-6-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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